Cas no 898404-95-0 (1-(9h-fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2h-naphthalene-1-carboxylic Acid)
1-(9h-fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2h-naphthalene-1-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2H-naphthalene-1-carboxylic acid
- Fmoc-1-amino-1,2,3,4-tetrahydro-naphthalene-1-carboxylic acid
- CTK8F9863
- MolPort-003-795-127
- AB20172
- AG-B-65506
- 1-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,4-dihydro-2H-naphthalene-1-carboxylic acid
- 1-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-1,2,3,4-TETRAHYDRO-NAPHTHALENE-1-CARBOXYLIC ACID
- 1-(Fmoc-amino)-1,2,3,4-tetrahydro-1-naphthalenecarboxylic acid
- 1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-1,2,3,4-tetrahydronaphthalene-1-carboxylicacid
- 898404-95-0
- 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
- EN300-657948
- F79977
- 1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
- 1-(9h-fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2h-naphthalene-1-carboxylic Acid
-
- MDL: MFCD04115524
- Inchi: 1S/C26H23NO4/c28-24(29)26(15-7-9-17-8-1-6-14-23(17)26)27-25(30)31-16-22-20-12-4-2-10-18(20)19-11-3-5-13-21(19)22/h1-6,8,10-14,22H,7,9,15-16H2,(H,27,30)(H,28,29)
- InChI Key: KPLHSCIAHSZYFS-UHFFFAOYSA-N
- SMILES: O(C(NC1(C(=O)O)C2C=CC=CC=2CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 413.16270821g/mol
- Monoisotopic Mass: 413.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 658
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 75.6Ų
1-(9h-fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2h-naphthalene-1-carboxylic Acid Security Information
- HazardClass:IRRITANT
1-(9h-fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2h-naphthalene-1-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 042408-250mg |
Fmoc-1-amino-1,2,3,4-tetrahydro-naphthalene-1-carboxylic acid |
898404-95-0 | 250mg |
2062CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 042408-250mg |
Fmoc-1-amino-1,2,3,4-tetrahydro-naphthalene-1-carboxylic acid |
898404-95-0 | 250mg |
2062.0CNY | 2021-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-327634-1 g |
Fmoc-1-amino-1,2,3,4-tetrahydro-naphthalene-1-carboxylic acid, |
898404-95-0 | 1g |
¥3,384.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-327634A-5 g |
Fmoc-1-amino-1,2,3,4-tetrahydro-naphthalene-1-carboxylic acid, |
898404-95-0 | 5g |
¥13,538.00 | 2023-07-11 | ||
| Enamine | EN300-657948-0.05g |
1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
898404-95-0 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-657948-0.1g |
1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
898404-95-0 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-657948-0.25g |
1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
898404-95-0 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-657948-0.5g |
1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
898404-95-0 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-657948-1.0g |
1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
898404-95-0 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-657948-2.5g |
1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
898404-95-0 | 2.5g |
$6602.0 | 2023-06-06 |
1-(9h-fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2h-naphthalene-1-carboxylic Acid Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 1-(9h-fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2h-naphthalene-1-carboxylic Acid
Introduction to 1-(9H-Fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2H-naphthalene-1-carboxylic Acid (CAS No. 898404-95-0)
The compound 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2H-naphthalene-1-carboxylic acid (CAS No. 898404-95-0) represents a significant advancement in the realm of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a dihydro-naphthalene scaffold suggests a multifaceted utility, particularly in the synthesis of bioactive molecules and the exploration of novel pharmacophores.
Structurally, the compound combines a fluorene moiety with an amino acid-like functionality, providing a unique platform for further chemical modification and biological evaluation. The Fmoc group, a widely used protecting group in peptide synthesis, not only enhances the stability of the molecule during synthetic processes but also opens avenues for exploring its role in peptidomimetic chemistry. This characteristic makes it an invaluable intermediate in the development of peptide-based therapeutics, where precise control over reactivity and solubility is paramount.
The dihydro-naphthalene core contributes to the compound's overall rigidity and electronic properties, which are critical factors in determining its interaction with biological targets. In recent years, there has been growing interest in naphthalene derivatives due to their ability to modulate various biological pathways. Studies have shown that naphthalene-based compounds exhibit promising activities against a range of diseases, including cancer, inflammation, and neurodegenerative disorders. The incorporation of a fluorene substituent further enhances these properties by improving lipophilicity and metabolic stability.
One of the most compelling aspects of this compound is its potential as a building block for the development of small-molecule inhibitors. The combination of the Fmoc group and the dihydro-naphthalene scaffold allows for selective functionalization at multiple sites, enabling chemists to tailor the molecule's properties to specific biological targets. For instance, modifications at the fluorene ring can fine-tune electronic characteristics, while alterations at the carboxylic acid or amino groups can influence solubility and binding affinity.
Recent research has highlighted the importance of fluorene derivatives in medicinal chemistry due to their favorable photophysical properties and bioavailability. These compounds have been explored as probes for studying protein-ligand interactions and as components in photodynamic therapy agents. The specific derivative described here, with its 9H-fluoren-9-ylmethoxycarbonylamino functionality, adds another dimension to this growing field by offering a unique structural motif that may enhance binding interactions with biological macromolecules.
In addition to its synthetic utility, this compound has shown promise in preliminary pharmacological studies. Researchers have demonstrated that derivatives of dihydro-naphthalene exhibit anti-inflammatory and antioxidant activities by modulating key signaling pathways such as NF-κB and MAPK. The presence of the Fmoc group may also contribute to these effects by influencing metabolic pathways or enhancing cellular uptake. Further investigations are warranted to fully elucidate its mechanism of action and therapeutic potential.
The synthesis of this compound involves multi-step organic transformations that showcase modern techniques in medicinal chemistry. Key steps include the formation of the dihydro-naphthalene core through catalytic hydrogenation followed by selective functionalization at strategic positions. The introduction of the fluorenylmethoxycarbonyl group is typically achieved via reductive amination or nucleophilic substitution reactions, ensuring high regioselectivity and yield. These synthetic strategies highlight the compound's versatility as a scaffold for drug discovery.
From an industrial perspective, 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2H-naphthalene-1-carboxylic acid represents an important intermediate for large-scale production of bioactive molecules. Its stability under various conditions makes it suitable for storage and transport, while its well-defined reactivity allows for efficient derivatization into more complex structures. As demand for high-quality intermediates grows in the pharmaceutical industry, compounds like this one are becoming increasingly valuable assets for research laboratories and manufacturing facilities.
The future prospects for this compound are vast, with ongoing studies exploring its role in developing novel therapeutics across multiple therapeutic areas. Collaborative efforts between academia and industry are essential to translate these findings into tangible clinical benefits for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the next generation of medicines.
898404-95-0 (1-(9h-fluoren-9-ylmethoxycarbonylamino)-3,4-dihydro-2h-naphthalene-1-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)